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Compound of Interest

Compound Name: Coelogin

Cat. No.: B1213894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Coelogin, a phenanthrenoid derived from the orchid Coelogyne cristata. The absence of a

specific Safety Data Sheet (SDS) for Coelogin necessitates a cautious approach, treating it as

a potentially hazardous substance based on its chemical class. The following procedures are

designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Immediate Safety and Hazard Summary
While specific toxicological data for Coelogin is not readily available, its classification as a

phenanthrenoid suggests potential hazards based on related compounds. Phenanthrene

derivatives can exhibit acute oral toxicity and are often harmful to aquatic life. Therefore, it is

crucial to handle Coelogin with care and prevent its release into the environment.

Inferred Potential Hazards:

Acute Oral Toxicity

Skin and Eye Irritation

Respiratory Irritation

Aquatic Toxicity
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All personnel handling Coelogin should wear appropriate Personal Protective Equipment

(PPE), including safety goggles, lab coats, and chemical-resistant gloves. All handling of solid

Coelogin should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust particles.

Quantitative Data on Related Compounds
To provide a framework for understanding the potential risks associated with Coelogin, the

following table summarizes key data for related phenanthrene compounds.

Property
Value for Related
Phenanthrenoids

Source

GHS Hazard Statements H302: Harmful if swallowed Inferred

H315: Causes skin irritation Inferred

H319: Causes serious eye

irritation
Inferred

H335: May cause respiratory

irritation
Inferred

H410: Very toxic to aquatic life

with long lasting effects
Inferred

Chemical Formula C₁₇H₁₆O₅ [1]

Molar Mass 300.31 g/mol [1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Coelogin waste.

1. Waste Segregation and Collection:

Solid Waste:
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Collect all solid Coelogin waste, including unused or expired pure compounds and

contaminated materials (e.g., weighing boats, contaminated paper towels), in a dedicated,

leak-proof, and clearly labeled hazardous waste container.

Avoid generating dust when handling solid waste.

Liquid Waste:

Collect all solutions containing Coelogin in a separate, compatible, and clearly labeled

hazardous waste container for liquid chemical waste.

Do not mix Coelogin solutions with other solvent waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

Contaminated Sharps:

Dispose of any sharps (e.g., needles, Pasteur pipettes) contaminated with Coelogin in a

designated, puncture-resistant sharps container for chemical waste.

2. Waste Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Coelogin"

The primary hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental Hazard")

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.

3. Temporary Storage in the Laboratory:

Store hazardous waste containers in a designated, secure area within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.
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Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or

tub) to prevent spills.

Segregate the Coelogin waste container from incompatible materials.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

Coelogin waste.

Do not dispose of Coelogin waste down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Coelogin waste.

Laboratory Procedures

Final Disposal

Coelogin Waste Generation Segregate Waste Streams

Collect Solid Waste
(Pure Coelogin, Contaminated Materials)

Solid

Collect Liquid Waste
(Coelogin Solutions)

Liquid

Label Hazardous Waste Container Temporary Storage in Lab
(Secure, Closed, Secondary Containment) Contact EHS/Waste Contractor Waste Pickup by Authorized Personnel

Click to download full resolution via product page

Caption: Coelogin Waste Disposal Workflow.

Logical Relationship of Safety Precautions
This diagram outlines the relationship between the potential hazards of Coelogin and the

required safety measures.
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Caption: Hazard and Precaution Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Coelogin - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Coelogin Proper Disposal Procedures: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213894#coelogin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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